Cas no 56984-72-6 ((3E)-4-(1,3-benzodioxol-5-yl)but-3-en-2-ol)

• Product Name: (3E)-4-(1,3-benzodioxol-5-yl)but-3-en-2-ol
• CAS No: 56984-72-6
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 1600801
• PubChem ID: 6434543
• Update Time: 2025-04-21

(3E)-4-(1,3-benzodioxol-5-yl)but-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

• (3E)-4-(1,3-benzodioxol-5-yl)but-3-en-2-ol
• (E)-4-(1,3-benzodioxol-5-yl)but-3-en-2-ol
• 4-(3,4-Methylenedioxyphenyl)-3-buten-2-ol
• 56984-72-6
• 3-Buten-2-ol, 4-(1,3-benzodioxol-5-yl)-
• BRN 1311250
• 3-BUTEN-2-OL, 4-(3,4-METHYLENEDIOXYPHENYL)-

• Inchi： 1S/C11H12O3/c1-8(12)2-3-9-4-5-10-11(6-9)14-7-13-10/h2-6,8,12H,7H2,1H3/b3-2+
• InChI Key： BFKJEEFQRZRWBY-NSCUHMNNSA-N
• SMILES： O1COC2C=CC(/C=C/C(C)O)=CC1=2

Computed Properties

• Exact Mass: 192.07866
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols Cinnamyl alcohols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols